Novel far-visible and near-infrared pH probes based on styrylcyanine for imaging intracellular pH in live cells†
Chemical Communications Pub Date: 2012-10-09 DOI: 10.1039/C2CC35363F
Abstract
Two novel vis-NIR pH probes based on styrylcyanine with acidic pH response are easily synthesized, which display large Stokes shift and high sensitivity. The significant colocalizations of two probes with LysoTracker Green DND-26 are achieved in C6 cells, suggesting potential application for imaging acidic organelles in live cells.
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